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Compound of Interest

Compound Name: TOLUALDEHYDES

Cat. No.: B1143350

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling tolualdehydes in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure the safe and compliant use of these
chemicals. Tolualdehydes are combustible liquids that can be harmful if swallowed, cause skin
and eye irritation, and may lead to respiratory irritation.[1][2][3][4] Adherence to proper personal
protective equipment (PPE) protocols is mandatory to minimize exposure risks.[1]

Physicochemical and Safety Data

A summary of key quantitative data for p-Tolualdehyde and m-Tolualdehyde is presented below
for easy reference and comparison.
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Property

p-Tolualdehyde

m-Tolualdehyde

Molecular Formula

CsHsO

CsHsO

Molecular Weight 120.15 g/mol [1][4] 120.15 g/mol [1]
Colorless to light yellow Clear, colorless to dark yellow
Appearance L N
liquid[4] liquid[1]
- ) 204 - 205 °C (at 760 mmHQ)[2]
Boiling Point ) 199 °C (at 760 mmHg)[1]
Melting Point -6 °C[2][4] < 25 °C[1]
) 71 °C - 80 °C (closed cup)[2]
Flash Point ) 78 °C (closed cup)[1]
) 1.015 - 1.019 g/mL at 25 °C[2]
Density 1.019 g/mL at 25 °C[1]

[4]

Vapor Density

4.1 (Air = 1)[1][2][4]

4.14 (Air = 1)[1]

Oral LD50 (Rat)

1600 mg/kg[4][5]

Not specified

Skin LD50 (Rat)

2500 mg/kgl[5]

Not specified

Personal Protective Equipment (PPE)

When handling tolualdehydes, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.[6]
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PPE Category

Recommended Equipment

Regulations and
Standards

Eye/Face Protection

Chemical safety goggles or a
face shield.[1][6]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[6]

Skin Protection

Appropriate chemical-resistant
gloves (e.g., Nitrile).[1] Inspect
gloves prior to use.[3][6] Wear
a lab coat or a full suit
protecting against chemicals to

minimize skin contact.[1][6]

Regulation (EU) 2016/425 and
the standard EN 374.[6]

Respiratory Protection

Use in a well-ventilated area.
[5] If ventilation is inadequate
or exposure limits are
exceeded, a NIOSH/MSHA or
European Standard EN 149
approved full-facepiece airline
respirator in positive pressure
mode with emergency escape

provisions may be necessary.

[1](6]

OSHA 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149.[1]

Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This involves prioritizing control measures from most to least effective.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.chemicalbook.com/msds/p-tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://pim-resources.coleparmer.com/sds/97158.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_p_Tolualdehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_m_Tolualdehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Elimination

(Physically remove the hazard)

Most Effective

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Least Effective

PPE
(Protect the worker with Personal Protective Equipment)

Click to download full resolution via product page

Hierarchy of controls for managing tolualdehyde exposure.

Operational Plan: From Receipt to Disposal

A systematic approach to handling tolualdehydes is critical for laboratory safety.
1. Receiving and Storage:

« Upon receipt, inspect containers for damage or leaks.[1]
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]
Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Store away from incompatible substances such as strong oxidizing agents, strong bases,
and strong reducing agents.[1]

Some tolualdehydes are air-sensitive and should be stored under an inert gas like nitrogen.

[11[7]
. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
Use explosion-proof electrical, ventilating, and lighting equipment.[1]
Avoid contact with eyes, skin, and clothing.[1][5]
Avoid ingestion and inhalation.[1][5]
Wash hands thoroughly after handling.[1][5][6]
Do not eat, drink, or smoke when using this product.[8]
. Accidental Release Measures:
In case of a spill, immediately evacuate the area and remove all sources of ignition.[1]
Ventilate the area.
Wear appropriate PPE, including respiratory protection.[1]

Absorb the spill with an inert material, such as dry sand, earth, or vermiculite, and place it
into a chemical waste container.[1][5]
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Clean the spill area thoroughly.

N

. Disposal Plan:

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1]

Contents and containers should be disposed of at an approved waste disposal plant.[1][2][8]

Do not allow the product to enter drains.[1][3]

Empty containers may retain product residue and can be hazardous.[1][5]

Workflow for Safe Handling of Tolualdehydes

The following diagram illustrates the logical workflow for the safe handling of tolualdehydes in
a laboratory setting.
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Workflow for the safe handling of tolualdehydes.

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure to tolualdehydes.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1][5][6]

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. Get medical
aid if irritation develops or persists. Wash
clothing before reuse.[1][5]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
aid.[1][5]

If conscious and alert, rinse mouth and drink 2-4
) cupfuls of milk or water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[1]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tolualdehydes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143350#personal-protective-equipment-for-
handling-tolualdehydes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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